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Compound of Interest

Compound Name: BH3I-2'

Cat. No.: B1666947 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling

of BH3I-2', a cell-permeable BH3 mimetic that induces apoptosis.[1] The following procedural

guidance is intended to ensure the safe use of this compound in a laboratory setting and to

provide a clear framework for its operational management and disposal.

Compound Information and Hazard Assessment
BH3I-2' is the analogue of BH3I-2, a known Bcl-2 family inhibitor.[2] While one supplier, DC

Chemicals, has classified BH3I-2' as "Not a hazardous substance or mixture" in their Material

Safety Data Sheet (MSDS), it is crucial to handle all laboratory chemicals with a high degree of

caution. Given its biological activity as an apoptosis inducer, prudent safety measures are

strongly recommended to minimize any potential risk.

Chemical Identification:

Alternate Names: 3-iodo-5-chloro-N-(2-chloro-5-((4-chlorophenyl)sulphonyl)phenyl)-2-

hydroxybenzamide

CAS Number: 315195-18-7[2]

Molecular Formula: C₁₉H₁₁Cl₃INO₄S

Molecular Weight: 582.62 g/mol
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Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is paramount when handling BH3I-2'. The

following table summarizes the recommended PPE.

PPE Category Specification Rationale

Hand Protection
Double-gloving with nitrile

gloves.

Provides a robust barrier

against skin contact. The outer

glove can be removed

immediately in case of a

splash, minimizing the risk of

exposure.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

Protects the eyes from

potential splashes or aerosols

of BH3I-2' solutions.

Body Protection
A fully buttoned laboratory

coat.

Prevents contamination of

personal clothing.

Respiratory Protection

Generally not required when

handling small quantities in a

well-ventilated area or a

chemical fume hood. For

procedures with a high risk of

aerosolization, a NIOSH-

approved respirator should be

considered.

Minimizes the risk of inhalation

exposure.

Operational Plan: Step-by-Step Handling
Procedures
3.1. Receiving and Storage:

Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

Verification: Confirm that the product name and CAS number on the label match the order.
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Storage: Store the compound in a cool, dry, and well-ventilated area, away from incompatible

materials. Keep the container tightly sealed when not in use.

3.2. Preparation of Stock Solutions:

Engineering Controls: All weighing and solution preparation activities involving the powdered

form of BH3I-2' should be conducted within a certified chemical fume hood to prevent

inhalation of dust.

Personal Protective Equipment: At a minimum, wear a lab coat, safety glasses, and double

nitrile gloves.

Weighing: Carefully weigh the desired amount of the compound using a calibrated analytical

balance.

Dissolving: Add the appropriate solvent to the powdered compound in a suitable container.

Gently swirl or vortex to ensure complete dissolution.

3.3. Use in Experiments:

Controlled Environment: Conduct all experimental procedures involving BH3I-2' in a

designated and well-ventilated laboratory area.

Spill Prevention: Use secondary containment (e.g., a tray) when transporting or working with

solutions of BH3I-2' to contain any potential spills.

Avoid Contamination: Use dedicated laboratory equipment (pipettes, tubes, etc.) to prevent

cross-contamination.

Disposal Plan
Even with a "non-hazardous" classification from one supplier, responsible disposal of BH3I-2'
and associated waste is essential to minimize environmental impact.

4.1. Waste Segregation:

Solid Waste: All disposable items that have come into contact with BH3I-2' (e.g., gloves,

pipette tips, weighing paper, contaminated paper towels) should be collected in a
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designated, clearly labeled hazardous waste container.

Liquid Waste: Unused or waste solutions of BH3I-2' should be collected in a separate,

sealed, and clearly labeled hazardous waste container. Do not pour down the drain.

Sharps: Any sharps (e.g., needles, Pasteur pipettes) contaminated with BH3I-2' should be

disposed of in a designated sharps container for chemical waste.

4.2. Waste Disposal Procedure:

Labeling: Ensure all waste containers are accurately labeled with the contents, including the

name "BH3I-2'" and the approximate concentration and volume.

Storage of Waste: Store waste containers in a designated, secure area away from general

laboratory traffic until they are collected for disposal.

Professional Disposal: Arrange for the disposal of all BH3I-2' waste through your institution's

environmental health and safety (EHS) office or a licensed chemical waste disposal

contractor. Follow all local, state, and federal regulations for chemical waste disposal.

Visual Workflow for Safe Handling and Disposal
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Workflow for Safe Handling and Disposal of BH3I-2'

Waste Disposal

Start: Receive BH3I-2'

Inspect Container for Damage

Store in Cool, Dry, Ventilated Area

Don Appropriate PPE:
- Double Nitrile Gloves

- Safety Glasses
- Lab Coat

Work in Chemical Fume Hood

Weigh Powdered Compound

Prepare Stock Solution

Perform Experiment

Have Spill Kit Ready Collect Solid Waste
(Gloves, Tips, etc.)

Collect Liquid Waste
(Unused Solutions) Collect Sharps Waste

Label All Waste Containers

Dispose via EHS/Licensed Contractor

End
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Caption: Safe Handling and Disposal Workflow for BH3I-2'.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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